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The following methodologies are established for the chemical analysis of Pterocarpus heartwood, from

which Pterocarpol is isolated.

Method Application/Principle Key Experimental Steps

| GC-MS Analysis [1] [2] | Chemotaxonomic discrimination; separates and identifies volatile compounds

from wood extractives. | 1. Extraction: Heartwood powder is sequentially extracted with solvents (e.g., n-

hexane, dichloromethane, methanol). 2. Analysis: Extract is analyzed by GC-MS; compounds identified via

mass spectra matching to libraries (e.g., NIST). 3. Data Treatment: Multivariate analysis (e.g., OPLS-DA)

to identify critical marker compounds. | | Three-Step IR Identification [3] [4] | Rapid, holistic analysis of

wood/bracelets; identifies functional groups and amplifies subtle spectral differences. | 1. FTIR: Standard

spectrum to identify major functional groups (O-H, C=O, aromatic C-C). 2. SDIR: Second-derivative

processing of FTIR to resolve overlapping peaks. 3. 2DIR: Two-dimensional correlation spectroscopy with

thermal perturbation to reveal interactions between functional groups. |

The experimental workflow for the combined GC-MS and IR approaches, as detailed in the research, can be

summarized as follows:
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Key Chemical Constituents Identified

GC-MS analyses of Pterocarpus santalinus and related species have identified several volatile compounds.

The table below lists some that were detected, illustrating the chemical profile of the source material [1].
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Compound Name Classification
Retention Time
(min)

Relative Content in P. santalinus
(EW Extract)

Spathulenol Alcohol 17.58 46.89%

beta-Eudesmol Alcohol 15.12 6.12%

alpha-Bisabolol Alcohol 15.43 3.51%

2-Naphthalenemethanol, ... Alcohol 14.87 3.37%

6-Isopropenyl-4,8a-

dimethyl-...

Alcohol 15.78 4.16%

Pterostilbene Stilbenoid 23.65 Identified as a key marker

How to Proceed with Pterocarpol-Specific Analysis

Since the search results lack spectral data for the isolated Pterocarpol, here is a practical path forward:

Consult Specialized Databases: Search for "Pterocarpol IR spectrum" and "Pterocarpol mass
spectrum" in commercial spectral databases such as SciFinderⁿ, Reaxys, or NIST Chemistry
WebBook.
Leverage Structural Analogs: The identified compounds like sesquiterpenes (e.g., Spathulenol)

share alcohol functional groups with Pterocarpol. The IR protocols [3] confirm that O-H stretches
(around 3399 cm⁻¹), aromatic skeletal vibrations (around 1513-1594 cm⁻¹), and C-O stretches are

key diagnostic regions you can expect to see in Pterocarpol's spectrum.
Design Your Experiment: Use the GC-MS protocol [1] [2] as a validated method. You would need to

analyze a pure standard of Pterocarpol to obtain its specific retention time and mass fragmentation
pattern.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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